Cas no 1261780-05-5 (3-(Chloromethyl)-4-fluorobenzonitrile)

• Product Name: 3-(Chloromethyl)-4-fluorobenzonitrile
• CAS No: 1261780-05-5
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD18394051
• CID: 2129651
• Update Time: 2025-06-30

3-(Chloromethyl)-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-4-fluorobenzonitrile
• 3-Chloromethyl-4-fluoro-benzonitrile
• 5-Cyano-2-fluorobenzyl chloride
• 2025AJ
• 3-(Chloromethyl)-4-fluorobenzonitrile

• MDL： MFCD18394051
• Inchi： 1S/C8H5ClFN/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3H,4H2
• InChI Key： AUIZISDZCWEVNC-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 23.8

Additional information on 3-(Chloromethyl)-4-fluorobenzonitrile

Introduction to 3-(Chloromethyl)-4-fluorobenzonitrile (CAS No. 1261780-05-5)

3-(Chloromethyl)-4-fluorobenzonitrile, with the chemical formula C₇H₅ClFNO, is a fluorinated benzonitrile derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1261780-05-5, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a chloromethyl group and a fluorine substituent, make it a versatile building block for designing novel compounds with potential therapeutic applications.

The chloromethyl moiety in 3-(Chloromethyl)-4-fluorobenzonitrile introduces reactivity that allows for further functionalization, enabling the creation of more complex molecular architectures. This property is particularly valuable in medicinal chemistry, where selective modifications can lead to the development of drugs with improved efficacy and reduced side effects. The fluorine atom, on the other hand, is known to enhance metabolic stability and binding affinity, making it a common feature in many modern pharmaceuticals.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-(Chloromethyl)-4-fluorobenzonitrile in drug discovery. Researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors of enzymes involved in cancer metabolism. These inhibitors have shown promise in preclinical studies, suggesting their potential as candidates for further development into clinical therapies.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-4-fluorobenzonitrile has been explored in the agrochemical sector. Its structural framework allows for the design of compounds that can interact with biological targets in plants, offering new strategies for pest control and crop protection. The incorporation of fluorine into these agrochemicals has been shown to improve their environmental stability and bioavailability, making them more effective while minimizing ecological impact.

The synthesis of 3-(Chloromethyl)-4-fluorobenzonitrile typically involves multi-step organic reactions, starting from commercially available precursors. Advanced catalytic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. The growing demand for this compound underscores its significance in modern chemical synthesis and underscores the need for efficient and scalable production methods.

One of the most compelling aspects of 3-(Chloromethyl)-4-fluorobenzonitrile is its role as a precursor to a wide range of bioactive molecules. Researchers have leveraged its reactivity to develop compounds with diverse pharmacological properties. For example, derivatives of this molecule have been investigated for their potential as anti-inflammatory agents, central nervous system (CNS) modulators, and antimicrobial agents. The ability to fine-tune its structure has allowed scientists to tailor properties such as solubility, bioavailability, and target specificity.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process involving 3-(Chloromethyl)-4-fluorobenzonitrile. By predicting molecular interactions and optimizing synthetic routes using computational models, researchers can rapidly identify promising candidates for further investigation. This approach has not only shortened development timelines but also reduced costs associated with traditional trial-and-error methods.

Future research directions may focus on expanding the applications of 3-(Chloromethyl)-4-fluorobenzonitrile by exploring novel synthetic pathways and developing new derivatives with enhanced properties. The increasing emphasis on sustainable chemistry also suggests that efforts will be made to minimize waste and improve the environmental footprint of its production. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to breakthroughs that benefit both human health and agricultural productivity.

In conclusion, 3-(Chloromethyl)-4-fluorobenzonitrile (CAS No. 1261780-05-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of diverse bioactive molecules, making it an indispensable tool in modern drug discovery. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of chemical biology and medicine.